![molecular formula C14H19N3O3 B4391644 N~1~-(4-methoxyphenyl)-1,3-piperidinedicarboxamide](/img/structure/B4391644.png)
N~1~-(4-methoxyphenyl)-1,3-piperidinedicarboxamide
Overview
Description
N~1~-(4-methoxyphenyl)-1,3-piperidinedicarboxamide, also known as MPD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. MPD is a piperidine derivative and is classified as a psychoactive substance. In
Mechanism of Action
N~1~-(4-methoxyphenyl)-1,3-piperidinedicarboxamide's mechanism of action is not fully understood, but it is believed to act as a sigma-1 receptor agonist. Activation of the sigma-1 receptor has been shown to increase the release of various neurotransmitters, including dopamine and serotonin. This compound may also modulate the activity of ion channels and promote the release of neurotrophic factors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, which may contribute to its potential use as an antidepressant. This compound has also been shown to have anxiolytic effects, reduce inflammation, and increase neuroprotection.
Advantages and Limitations for Lab Experiments
One advantage of using N~1~-(4-methoxyphenyl)-1,3-piperidinedicarboxamide in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological processes that involve this protein. However, one limitation is that this compound's mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments that use this compound.
Future Directions
There are several future directions for the research of N~1~-(4-methoxyphenyl)-1,3-piperidinedicarboxamide. One potential area of research is the development of more selective sigma-1 receptor agonists that can be used to study the physiological processes that involve this protein. Another area of research is the potential use of this compound as a treatment for various neurological and psychiatric disorders, such as depression and anxiety. Additionally, further research is needed to fully understand this compound's mechanism of action and its potential applications in research.
Scientific Research Applications
N~1~-(4-methoxyphenyl)-1,3-piperidinedicarboxamide has been studied for its potential use as a research tool in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, a protein that is involved in various physiological processes such as cell survival, neuroprotection, and neurotransmitter release. This compound has also been shown to increase the release of dopamine and serotonin, two neurotransmitters that play a crucial role in mood regulation.
Properties
IUPAC Name |
1-N-(4-methoxyphenyl)piperidine-1,3-dicarboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O3/c1-20-12-6-4-11(5-7-12)16-14(19)17-8-2-3-10(9-17)13(15)18/h4-7,10H,2-3,8-9H2,1H3,(H2,15,18)(H,16,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOMMAQWDMIFMDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)N2CCCC(C2)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.